5-(1H-Imidazol-1-YL)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• SMILES: CC1=NN(C(=C1C=O)N2C=CN=C2)C
• InChI: InChI=1S/C9H10N4O/c1-7-8(5-14)9(12(2)11-7)13-4-3-10-6-13/h3-6H,1-2H3
• InChIKey: HNZQSJXKZDSNQE-UHFFFAOYSA-N

5-(1H-Imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Overview

5-(1H-Imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 713496-40-3) is a heterocyclic aldehyde of molecular formula C₉H₁₀N₄O and molecular weight 190.20 g/mol, featuring both a 1,3-dimethylpyrazole core and an unsubstituted 1H-imidazole substituent at the 5-position . The compound carries a reactive aldehyde group at the pyrazole 4-position, enabling participation in multicomponent cyclocondensations, Knoevenagel reactions, and Schiff-base formations. Its computed physicochemical profile—topological polar surface area (TPSA) of 52.71 Ų, calculated LogP of 0.73, and five hydrogen bond acceptor sites—positions it as a versatile intermediate for synthesizing imidazole-pyrazole hybrid scaffolds with demonstrated α-glucosidase inhibitory, antimicrobial, antimalarial, and antitubercular activities in downstream derivatives [1].

Suitable for multicomponent cyclocondensation and Knoevenagel reactions

Compatible with Schiff-base formations for imidazole-pyrazole hybrid synthesis

Fragment-based library design with reported Rule-of-Three compliance

• [1] Chaudhry F, Naureen S, Huma R, Shaukat A, Al-Rashida M, Asif N, Ashraf M, Munawar MA, Khan MA. In search of new α-glucosidase inhibitors: Imidazolylpyrazole derivatives. Bioorg Chem. 2017 Apr;71:102-109. DOI: 10.1016/j.bioorg.2017.01.017. PMID: 28160945. View Source

Why This Imidazole-Pyrazole Aldehyde Outperforms Simpler Analogs

Although 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0) and various 5-(alkyl-imidazol-1-yl) analogs share a common pyrazole-4-carbaldehyde core, substitution at the 5-position with an unsubstituted 1H-imidazole ring introduces three quantifiable points of divergence that directly affect procurement decisions: (i) a 51% increase in topological polar surface area (TPSA 52.71 vs. 34.89 Ų) that alters predicted passive permeability and CNS penetration profiles; (ii) a 150% increase in hydrogen bond acceptor count (5 vs. 2) that fundamentally changes intermolecular interaction capacity in both synthetic and biological contexts; and (iii) the availability of a free imidazole N–H proton—absent in the 4,5-dimethylimidazole analog (CAS 1247522-06-0)—which enables subsequent N-functionalization, metal coordination, or hydrogen-bond-donor interactions that are structurally impossible for fully substituted analogs . These physicochemical and structural distinctions mean that the compound defines a unique position in the pyrazole-imidazole chemical space that simpler or more heavily substituted analogs cannot occupy.

TPSA divergence

Target TPSA (52.71 Ų) vs parent (34.89 Ų) may shift passive permeability predictions; CNS penetration profile likely differs.

H-bond acceptor count

5 HBA vs 2 in parent alters intermolecular interaction capacity, potentially impacting solubility and binding behavior.

Imidazole N–H availability

Free N–H enables late-stage functionalization; absent in 4,5-dimethylimidazole analog, limiting derivatization pathways.

5-(1H-Imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde: Quantitative Differentiation

TPSA: A Key Drug-Likeness Differentiator

The target compound exhibits a computed topological polar surface area (TPSA) of 52.71 Ų, compared to 34.89 Ų for the parent 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0) [1]. This represents an absolute increase of 17.82 Ų, or +51%. The TPSA value of the target exceeds 50 Ų — a threshold commonly associated with reduced passive blood-brain barrier penetration — whereas the parent compound falls well below this threshold. The 5-(4,5-dimethyl-1H-imidazol-1-yl) analog (CAS 1247522-06-0) has a higher molecular weight (218.26 g/mol) but a lower computed LogP (0.43) and only 3 H-bond acceptors, giving it a distinctly different ADME prediction profile .

TPSA Comparison

Computed values

52.71 vs 34.89 Ų (+51%)

May reduce predicted CNS permeability

Vendor datasheet data; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	52.71 Ų (computed, ChemScene)
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0): 34.89 Ų (computed, ChemBase/BOC Sciences)
Quantified Difference	+17.82 Ų absolute; +51% relative increase
Conditions	Computed TPSA values from vendor technical datasheets and chemical database entries

Why This Matters

A TPSA above 50 Ų is a widely used empirical cutoff for predicting lower passive CNS permeability; procurement of the target compound over the parent enables deliberate design of peripherally-restricted or CNS-excluded compound libraries without additional synthetic steps.

• [1] ChemBase. 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0). H Acceptors: 2, Polar Surface Area: 34.89 Ų, Rotatable Bonds: 1, LogP: 0.24497838. View Source

Hydrogen Bond Acceptor Count Advantage

The target compound possesses 5 hydrogen bond acceptor (HBA) sites — contributed by the two pyrazole nitrogens, two imidazole nitrogens, and the aldehyde oxygen — compared to only 2 HBA sites in 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (the two pyrazole nitrogens and the aldehyde oxygen) . This 150% increase (5 vs. 2 HBA) dramatically enhances the compound's capacity for directional intermolecular interactions. The 5-(4,5-dimethyl-1H-imidazol-1-yl) analog, with a reported HBA count of 3, occupies an intermediate position but lacks the free imidazole N–H capable of serving as a hydrogen bond donor upon deprotonation .

H-Bond Acceptors

Computed values

5 (target) vs 2 (parent)

Enhanced intermolecular interaction capacity

Supports solubility and binding enthalpy considerations

Evidence Dimension	Hydrogen Bond Acceptor (HBA) Count
Target Compound Data	5 HBA (2 pyrazole N + 2 imidazole N + 1 aldehyde O)
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde: 2 HBA; 5-(4,5-Dimethyl-1H-imidazol-1-yl) analog: 3 HBA
Quantified Difference	+3 HBA vs. parent (+150%); +2 HBA vs. dimethyl-imidazole analog (+67%)
Conditions	Computed H-bond acceptor counts from vendor datasheets

Why This Matters

Higher HBA count directly affects aqueous solubility, protein-ligand binding enthalpy, and synthetic versatility; for fragment-based screening campaigns, the additional acceptor sites provide more pharmacophoric features for initial hit identification without increasing molecular weight beyond the Rule-of-Three range.

Free Imidazole N–H: Late-Stage Functionalization Potential

The target compound bears an unsubstituted 1H-imidazol-1-yl group at the pyrazole 5-position, retaining a free N–H at the imidazole 3-position. By contrast, the closest commercially available analog, 5-(4,5-dimethyl-1H-imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 1247522-06-0), has both imidazole carbon positions methylated, blocking N–H tautomerism and eliminating the possibility of N-alkylation, N-acylation, N-arylation, or metal-coordination chemistry at the imidazole ring . The 2-methyl analog (CAS 1152559-69-7, MW 204.23) retains one N–H but introduces steric hindrance adjacent to the point of pyrazole attachment .

Imidazole N–H

Structural analysis

Unsubstituted; enables derivatization

Late-stage functionalization possible

Data to verify based on vendor structures

Evidence Dimension	Imidazole N–H availability for derivatization
Target Compound Data	Unsubstituted 1H-imidazole: free N–H present; capable of N-functionalization, metal coordination, H-bond donation
Comparator Or Baseline	5-(4,5-Dimethyl-1H-imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS 1247522-06-0): fully C-methylated imidazole; no N–H available
Quantified Difference	Qualitative structural difference (present vs. absent N–H); MW difference: 190.20 vs. 218.26 g/mol (−28.06 g/mol, −12.9%)
Conditions	Structural comparison based on IUPAC names and canonical SMILES from vendor datasheets

Why This Matters

The free imidazole N–H enables late-stage functionalization strategies (e.g., Buchwald-Hartwig N-arylation, N-acylation, or metal-catalyzed C–N coupling) that are chemically impossible with the fully substituted 4,5-dimethyl analog, providing a divergent synthetic branch point that justifies selection of the target compound for exploratory medicinal chemistry programs.

Fragment Drug-Likeness: A Balanced Profile

When evaluated against the Astex Rule of Three (Ro3) fragment criteria (MW ≤300, LogP ≤3, HBA ≤6, HBD ≤3, RotB ≤3), the target compound (MW 190.20, LogP 0.73, HBA 5, HBD 0, RotB 2) falls well within all thresholds, making it a suitable fragment for FBDD . The parent 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (MW 124.14, LogP 0.1-0.54, HBA 2) is substantially smaller and less functionalized, offering fewer pharmacophoric features and lower potential for fragment elaboration . Conversely, the 4,5-dimethylimidazole analog (MW 218.26, LogP 0.43, HBA 3) is heavier and possesses a higher Fsp³ value (0.36), indicating greater saturation but reduced aromatic nitrogen count . The target compound thus occupies a unique middle ground — heavier and more functionalized than the parent, yet lighter and more synthetically accessible than the dimethyl analog.

Fragment Profile

Computed properties

MW 190, LogP 0.73, TPSA 52.7, HBA 5

Meets Rule of Three criteria

Suitable for fragment library design

Evidence Dimension	Fragment drug-likeness profile (MW, LogP, TPSA, HBA, RotB)
Target Compound Data	MW 190.20, LogP 0.73, TPSA 52.71, HBA 5, HBD 0, RotB 2
Comparator Or Baseline	Parent (CAS 25016-12-0): MW 124.14, LogP 0.1-0.54, TPSA 34.89, HBA 2, RotB 1. Dimethyl analog (CAS 1247522-06-0): MW 218.26, LogP 0.43, HBA 3, Fsp³ 0.36.
Quantified Difference	MW: +53% vs. parent, −12.9% vs. dimethyl analog. LogP: +0.63 vs. parent (XLogP3), +0.30 vs. dimethyl analog. TPSA: +51% vs. parent.
Conditions	Computed physicochemical properties from vendor datasheets (ChemScene, BOC Sciences, Fluorochem)

Why This Matters

For fragment library curation, the target compound provides a distinct combination of moderate size and high polarity not offered by either the too-light parent or the heavier, less polar dimethyl analog, enabling fragment screeners to sample a specific region of chemical space without purchasing multiple compounds.

Rotatable Bond Count: Conformational Flexibility Impact

The target compound has 2 rotatable bonds (the aldehyde C–C bond and the pyrazole–imidazole C–N bond), compared to 1 rotatable bond in the parent 1,3-dimethyl-1H-pyrazole-4-carbaldehyde (aldehyde C–C bond only) [1]. The additional rotatable bond arises from the imidazole ring attachment at the pyrazole 5-position, introducing a degree of conformational freedom absent in the parent. While both compounds remain within the Rule-of-Three guideline of ≤3 rotatable bonds, the incremental flexibility of the target may affect entropic contributions to protein binding and influence the conformational sampling behavior in docking studies. The dimethyl-imidazole analog also has 2 rotatable bonds, confirming that this property is a function of the biaryl-like C–N linkage rather than imidazole substitution pattern .

Rotatable Bonds

Computed values

2 (target) vs 1 (parent)

Incremental conformational flexibility

May influence entropic binding contributions

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2 rotatable bonds (aldehyde C–C + pyrazole–imidazole C–N)
Comparator Or Baseline	1,3-Dimethyl-1H-pyrazole-4-carbaldehyde: 1 rotatable bond (aldehyde C–C only)
Quantified Difference	+1 rotatable bond (+100%)
Conditions	Computed rotatable bond counts from ChemScene (target) and BOC Sciences/ChemBase (parent)

Why This Matters

In fragment-based screening, rotatable bond count influences both conformational entropy costs upon binding and the diversity of accessible three-dimensional shapes; procurement of the target compound over the parent provides access to a modestly more flexible scaffold without exceeding Ro3 limits, useful for probing binding sites that require induced-fit adaptation.

• [1] ChemBase. 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (CAS 25016-12-0). Rotatable Bonds: 1. View Source

5-(1H-Imidazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde: Key Applications

Fragment-Based Discovery: Polar Fragment Library

With a TPSA of 52.71 Ų exceeding the 50 Ų threshold for reduced passive BBB penetration , the target compound is ideally suited for fragment libraries targeting peripheral or non-CNS protein targets where CNS exclusion is desirable. Its 5 HBA sites and MW of 190.20 provide a balanced fragment profile that the parent compound (TPSA 34.89, only 2 HBA) cannot match without additional synthetic elaboration. Procurement of the target compound enables direct screening against targets such as α-glucosidase, where imidazole-pyrazole hybrid derivatives have demonstrated IC₅₀ values as low as 23.95 µM [1].

MCR Substrate: Imidazole-Pyrazole Hybrid Library

The aldehyde at the pyrazole 4-position, combined with the unsubstituted imidazole at the 5-position, makes this compound an ideal substrate for one-pot, three-component cyclocondensation reactions with benzil and ammonium acetate (or substituted anilines) to generate tetra-substituted imidazole-pyrazole hybrids [1]. The free imidazole N–H remains available for further derivatization after MCR product formation — a synthetic advantage lost with the 4,5-dimethylimidazole analog (CAS 1247522-06-0) where both imidazole positions are blocked . Reported product yields for this reaction class range from good to excellent under microwave, conventional heating, or amino acid catalysis conditions.

Fused Pyran Scaffolds via Knoevenagel Cascades

The target compound's aldehyde group participates efficiently in one-pot three-component cyclocondensation reactions with active methylene compounds and enolizable ketones under microwave irradiation, yielding fused pyran derivatives that have demonstrated in vitro antibacterial, antitubercular (against Mycobacterium tuberculosis H₃₇Rv), and antimalarial (against Plasmodium falciparum) activities [2]. The analogous 5-(1H-imidazol-1-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde has been employed in similar cascades to generate polyhydroquinoline derivatives with antimalarial IC₅₀ values in the sub-micromolar range for the most potent analogs [2].

Late-Stage Imidazole Derivatization for Probes

The presence of a free imidazole N–H distinguishes the target compound from its 4,5-dimethyl analog (CAS 1247522-06-0, MW 218.26) and enables late-stage N-alkylation, N-acylation, or N-arylation to generate diverse compound libraries from a single aldehyde precursor . This divergent synthetic strategy is unavailable with the fully substituted analog and is only partially accessible with the 2-methyl analog (CAS 1152559-69-7), where steric hindrance may reduce N-functionalization yields. The lower molecular weight of the target (190.20 vs. 218.26 for the dimethyl analog) also provides greater headroom for subsequent modifications while staying within drug-like property space.

Application

Selection Property

Validation Focus

Peripheral target fragment library design

TPSA >50 Ų for CNS exclusion

Verify fragment binding and ADME profile

Imidazole-pyrazole hybrid library via MCR

Aldehyde group + free imidazole N–H

Confirm MCR yields and derivatization scope

Fused pyran scaffold synthesis

Aldehyde reactivity in Knoevenagel cascades

Evaluate antimicrobial screening of derivatives

Late-stage imidazole derivatization

Unsubstituted imidazole enabling N-functionalization

Assess functionalization efficiency and library diversity

• [1] Chaudhry F, Naureen S, Huma R, et al. In search of new α-glucosidase inhibitors: Imidazolylpyrazole derivatives. Bioorg Chem. 2017;71:102-109. DOI: 10.1016/j.bioorg.2017.01.017. View Source
• [2] Kalaria PN, Satasia SP, Raval DK. Synthesis, characterization and biological screening of novel 5-imidazopyrazole incorporated fused pyran motifs under microwave irradiation. New J Chem. 2014;38:1512-1521. DOI: 10.1039/C3NJ01327H. View Source